Cas no 23982-26-5 (2-(3-chloro-4-methoxyphenyl)-2-hydroxyacetic acid)

• Product Name: 2-(3-chloro-4-methoxyphenyl)-2-hydroxyacetic acid
• CAS No: 23982-26-5
• MF: C₉H₉ClO₄
• MW: 216.618362188339
• MDL: MFCD03414306
• CID: 3049165
• PubChem ID: 4568951
• Update Time: 2025-04-23

2-(3-chloro-4-methoxyphenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methoxymandelic acid
• 2-(3-chloro-4-methoxyphenyl)-2-hydroxyacetic acid
• CS-0344199
• AKOS014359061
• 23982-26-5
• EN300-1968390
• MFCD03414306
• SY312426
• (3-chloro-4-methoxyphenyl)(hydroxy)acetic acid

• MDL： MFCD03414306
• Inchi： 1S/C9H9ClO4/c1-14-7-3-2-5(4-6(7)10)8(11)9(12)13/h2-4,8,11H,1H3,(H,12,13)
• InChI Key： CRCOCWUKCBKJJH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)O)O)OC

Computed Properties

• Exact Mass: 216.0189365g/mol
• Monoisotopic Mass: 216.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(3-chloro-4-methoxyphenyl)-2-hydroxyacetic acid

Introduction to 3-Chloro-4-methoxymandelic acid (CAS No. 23982-26-5)

3-Chloro-4-methoxymandelic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 23982-26-5, has garnered considerable attention due to its utility in synthetic organic chemistry and its potential applications in medicinal research. The presence of both chloro and methoxy substituents on the benzene ring imparts distinct reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 3-Chloro-4-methoxymandelic acid consists of a benzene ring substituted with a carboxylic acid group at one position, a chlorine atom at another, and a methoxy group at the remaining positions. This arrangement results in a molecule with moderate solubility in polar organic solvents, which is advantageous for various chemical transformations. The compound’s chiral nature, arising from the asymmetric carbon adjacent to the carboxylic acid group, further enhances its interest in pharmaceutical applications.

In recent years, 3-Chloro-4-methoxymandelic acid has been extensively studied for its role in the synthesis of biologically active compounds. Its versatility as a building block has been exploited in the development of novel therapeutic agents. For instance, researchers have utilized this compound to construct scaffolds that mimic natural products with known pharmacological properties. The chloro and methoxy groups provide reactive sites for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

One notable area where 3-Chloro-4-methoxymandelic acid has found application is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By modifying the structure of 3-Chloro-4-methoxymandelic acid, scientists have been able to design molecules that selectively inhibit specific kinases. These inhibitors have shown promise in preclinical studies and are being evaluated for their potential as therapeutic agents.

The compound’s significance extends beyond kinase inhibition. It has also been employed in the development of antimicrobial agents. The structural features of 3-Chloro-4-methoxymandelic acid allow for interactions with bacterial enzymes and cell wall components, disrupting essential biological processes. This has led to the discovery of novel antibiotics with enhanced efficacy against resistant strains. The ability to modify its structure further opens up possibilities for designing next-generation antimicrobial drugs.

Advances in computational chemistry have further enhanced the utility of 3-Chloro-4-methoxymandelic acid. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of derivatives with improved pharmacokinetic properties. These studies often involve docking simulations, which predict how 3-Chloro-4-methoxymandelic acid and its derivatives bind to proteins or enzymes. Such predictions are invaluable for optimizing drug candidates before they enter clinical trials.

The synthesis of 3-Chloro-4-methoxymandelic acid itself is an intriguing aspect of organic chemistry. While several synthetic routes have been reported, recent methodologies have focused on improving yield and reducing environmental impact. Green chemistry principles have been applied to develop more sustainable processes, minimizing waste and hazardous byproducts. These advancements not only enhance efficiency but also align with global efforts to promote sustainable chemical manufacturing.

Another area of interest is the use of 3-Chloro-4-methoxymandelic acid in material science applications beyond pharmaceuticals. Its unique chemical properties make it suitable for use as a precursor in polymer synthesis or as an additive to improve material performance. For example, researchers have explored its incorporation into polymeric matrices to enhance thermal stability or mechanical strength. Such applications highlight the broad utility of this compound across multiple scientific disciplines.

The future prospects for 3-Chloro-4-methoxymandelic acid are promising, given its versatility and potential applications. Ongoing research aims to uncover new synthetic strategies and expand its utility in drug discovery and material science. Collaborative efforts between academia and industry are likely to drive innovation, leading to novel applications that benefit society. As our understanding of molecular interactions deepens, compounds like 3-Chloro-4-methoxymandelic acid will continue to play a pivotal role in advancing scientific knowledge and technological development.